molecular formula C28H29N3O3 B2807287 1-(3-methoxyphenyl)-4-(1-(3-(o-tolyloxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one CAS No. 848221-41-0

1-(3-methoxyphenyl)-4-(1-(3-(o-tolyloxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

Cat. No. B2807287
CAS RN: 848221-41-0
M. Wt: 455.558
InChI Key: CXJKHWUOFABHMB-UHFFFAOYSA-N
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Description

1-(3-methoxyphenyl)-4-(1-(3-(o-tolyloxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C28H29N3O3 and its molecular weight is 455.558. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on structurally related compounds often focuses on the synthesis of novel organic compounds with potential for varied applications. For example, studies have detailed the synthesis of imidazole and pyrrolidine derivatives, highlighting methodologies for creating compounds with specific structural features. Such research lays the groundwork for developing compounds with tailored properties for potential use in medicinal chemistry and materials science.

  • Synthesis Techniques : Studies report on the synthesis of imidazo[1,2-a]pyridines and related heterocycles, demonstrating techniques for constructing complex molecules with potential for further functionalization or evaluation as bioactive compounds. These methodologies are crucial for expanding the chemical space of compounds with potential pharmaceutical or material applications (Khalafy et al., 2002).

  • Crystal Structure Analysis : Crystallographic studies provide insights into the molecular geometry, intermolecular interactions, and potential reactivity of synthesized compounds. The structural elucidation of these molecules supports the understanding of their chemical behavior and potential applications in designing molecules with desired properties (G. Wang et al., 2014).

Potential Applications in Electroluminescence and Catalysis

Some research focuses on the potential applications of related compounds in electroluminescent devices and catalysis, indicating the broad utility of these chemical structures in technological advancements.

  • Electroluminescent Materials : Compounds with specific electronic and photophysical properties have been explored for their application in organic light-emitting devices (OLEDs). The ability to synthesize and tailor the properties of such compounds is essential for developing new materials for electronics and photonics (Dobrikov et al., 2011).

  • Catalytic Applications : Research into the catalytic properties of related compounds underscores the importance of molecular design in developing catalysts for chemical transformations. These studies are significant for advancing synthetic methodologies and creating more efficient and sustainable chemical processes (Li et al., 2018).

properties

IUPAC Name

1-(3-methoxyphenyl)-4-[1-[3-(2-methylphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H29N3O3/c1-20-9-3-6-14-26(20)34-16-8-15-30-25-13-5-4-12-24(25)29-28(30)21-17-27(32)31(19-21)22-10-7-11-23(18-22)33-2/h3-7,9-14,18,21H,8,15-17,19H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CXJKHWUOFABHMB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1OCCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC(=CC=C5)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H29N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

455.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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